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Compound of Interest

Compound Name: Biotin-YVAD-FMK

Cat. No.: B12375494 Get Quote

Essential Safety and Handling of Biotin-YVAD-FMK
For researchers, scientists, and drug development professionals utilizing Biotin-YVAD-FMK, a

cell-permeable, biotin-labeled pan-caspase inhibitor, stringent adherence to safety protocols is

paramount.[1][2] This guide provides essential, immediate safety and logistical information,

including operational and disposal plans to ensure the safe handling of this compound in a

laboratory setting. Biotin-YVAD-FMK is intended for research use only and is not for human or

veterinary use.[3]

Hazard Identification and Health Effects
While comprehensive hazard information for Biotin-YVAD-FMK is not fully available, it is

recommended to handle all chemicals with caution.[4] A safety data sheet for a chemically

similar compound, Biotin-YVAD-CMK, indicates that it may be harmful if swallowed or in

contact with the skin and may cause respiratory tract irritation if inhaled.[4] Therefore,

appropriate personal protective equipment (PPE) should be worn at all times.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Biotin-YVAD-FMK.
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Protection Type Equipment Specification Rationale

Eye/Face Protection Safety Goggles ANSI Z87.1 compliant

Protects against

splashes or airborne

particles.

Skin/Hand Protection
Chemical-resistant

gloves
Nitrile or rubber

Prevents skin contact

with the compound.

Body Protection
Laboratory

Coat/Protective Suit

Standard laboratory

coat or chemical-

resistant suit

Protects against

contamination of

personal clothing.

Respiratory Protection Respirator
NIOSH (US) or CEN

(EU) approved

Recommended when

handling the powder

form to avoid

inhalation of dust

particles.

Foot Protection Closed-toe shoes ---
Prevents injury from

accidental spills.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Biotin-YVAD-FMK and to

ensure a safe laboratory environment.

Storage:

Store at -20°C in a dry and well-ventilated place.[3][4]

Keep the container tightly closed and protect from light.[4]

Store under desiccating conditions.[5]

Handling:

Use in a well-ventilated area or under a fume hood, especially when handling the solid form

to avoid creating dust.
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures
In case of exposure, follow these first aid guidelines:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical advice.[4]

Spill and Disposal Procedures
Spill Management:

Evacuate the area.

Wear appropriate PPE as outlined in the table above.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.

Clean the spill area with a suitable decontaminating solution.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[4]

Contaminated materials and containers should be treated as hazardous waste.
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Experimental Workflow for Handling Biotin-YVAD-
FMK
The following diagram illustrates the standard workflow for safely handling Biotin-YVAD-FMK
in a laboratory setting.

Preparation
- Don appropriate PPE

- Work in a ventilated area

Weighing
- Handle solid carefully
- Avoid dust generation

Solubilization
- Add appropriate solvent (e.g., DMSO)

- Mix thoroughly

Experimental Use
- Add to cell culture or lysate

- Follow experimental protocol

Cleanup
- Decontaminate work surfaces

- Remove PPE correctly

Waste Disposal
- Dispose of contaminated materials

- Follow institutional guidelines

Storage
- Store remaining compound at -20°C

- Protect from light and moisture

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Biotin-YVAD-FMK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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